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Compound of Interest

8-Acetyl-6-(benzyloxy)-2H-
Compound Name:

benzo[b][1,4]oxazin-3(4H)-one

Cat. No.: B057953

Technical Guide: 8-Acetyl-6-(benzyloxy)-2H-
benzo[b]oxazin-3(4H)-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Acetyl-6-(benzyloxy)-2H-benzo[b][1][2]oxazin-3(4H)-one is a key chemical intermediate,
primarily recognized for its role in the synthesis of Olodaterol.[2][3] Olodaterol is a long-acting
beta-agonist (LABA) used in the management of chronic obstructive pulmonary disease
(COPD). Understanding the chemical and physical properties, as well as the synthesis of this
intermediate, is crucial for researchers and professionals involved in the development and
manufacturing of this important therapeutic agent. This document provides a comprehensive
overview of the available technical data for 8-Acetyl-6-(benzyloxy)-2H-benzo[b]Joxazin-3(4H)-
one.

Chemical Structure and Properties

The structural representation and key identifiers of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-
3(4H)-one are presented below.

Caption: Chemical structure of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]Joxazin-3(4H)-one.
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Physicochemical Data

A summary of the available physicochemical data for the compound is provided in the table
below. It is important to note that some of these values are predicted and have not been
experimentally verified in the available literature.

Property Value Source
Molecular Formula C17H15NO4 [3]
Molecular Weight 297.31 g/mol [3114]
CAS Number 869478-09-1 [11[4]
Appearance Beige Solid [4]
Boiling Point 517.2 £ 50.0 °C (Predicted) [4]
Density 1.259 + 0.06 g/cm? (Predicted) [4]

pKa 11.84 + 0.20 (Predicted) [4]

Soluble in Chloroform,

Solubility Dichloromethane (DCM), [4]
Methanol
Mass Spectrum [M+H]*+ =298 [3]

Note: Experimental values for melting point, and detailed spectroscopic data (*H NMR, 3C
NMR, IR) are not readily available in the public domain.

Synthesis Protocol

The synthesis of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one is achieved through the
reaction of 1-(3-amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone with chloroacetyl chloride.[3]

Materials

¢ 1-(3-amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone

o Chloroacetyl chloride
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e Potassium carbonate
e Dichloromethane

e Methanol

* |sopropanol

» Diisopropyl ether

e |ce water

Experimental Procedure

A general procedure for the synthesis is as follows:[3]

o Under ice-bath cooling, slowly add 21.0 mL (258 mmol) of chloroacetyl chloride dropwise to
a mixture containing 60.0 g (233 mmol) of 1-(3-amino-5-benzyloxy-2-
hydroxyphenyl)ethanone and 70.0 g (506 mmol) of potassium carbonate.

 After the addition is complete, stir the reaction mixture at room temperature overnight.
o Heat the mixture to reflux temperature and continue stirring for 6 hours.

« Filter the hot reaction mixture and concentrate the filtrate.

e Add ice water to the concentrated solution to precipitate the product.

o Collect the precipitate by filtration and dry it.

 Purify the crude product by chromatography on a short silica gel column, using a
dichloromethane:methanol (99:1) eluent.

o Combine the fractions containing the desired product and evaporate the solvent.

e Suspend the residue in a mixed solvent of isopropanol/diisopropyl ether, followed by
diafiltration and washing with diisopropyl ether to yield the pure product.

The reported yield for this procedure is 34.6 g (50%).[3]
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Synthesis Workflow

The synthesis process can be visualized as a straightforward two-step process: reaction
followed by purification.
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Synthesis Workflow

Start Materials:
1-(3-amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone
Chloroacetyl chloride
Potassium carbonate

Reaction:
- Ice-bath cooling
- Stir at RT overnight
- Reflux for 6h

Work-up:

- Filtration
- Concentration
- Precipitation with ice water

Purification:
- Silica gel chromatography (DCM:MeOH 99:1)
- Solvent evaporation
- Suspension & washing

Final Product:
8-Acetyl-6-(benzyloxy)-2H-benzo[bloxazin-3(4H)-one

Click to download full resolution via product page

Caption: Workflow for the synthesis of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one.
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Biological Activity

Currently, there is no specific biological activity reported for 8-Acetyl-6-(benzyloxy)-2H-
benzo[bloxazin-3(4H)-one itself in the public domain. Its primary significance lies in its role as a
key intermediate in the synthesis of Olodaterol.[2][3] The broader class of benzoxazinones,
however, is known to exhibit a wide range of biological activities, including potential
applications as anticancer, anti-inflammatory, and antimicrobial agents. Further research may
explore the potential bioactivity of this specific compound.

Conclusion

8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one is a well-defined chemical intermediate
with a clear and established role in pharmaceutical synthesis. While key physicochemical and
synthesis data are available, a comprehensive analytical profile including experimental
spectroscopic data (NMR, IR) and a definitive melting point is not publicly accessible. This
guide provides a summary of the currently available information to aid researchers and
professionals in their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057953#8-acetyl-6-benzyloxy-2h-benzo-b-oxazin-3-
4h-one-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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